![molecular formula C8H15BCl2N2O2 B8139638 [6-(Dimethylamino)-4-methylpyridin-3-yl]boronic acid;dihydrochloride](/img/structure/B8139638.png)
[6-(Dimethylamino)-4-methylpyridin-3-yl]boronic acid;dihydrochloride
Description
[6-(Dimethylamino)-4-methylpyridin-3-yl]boronic acid;dihydrochloride is a useful research compound. Its molecular formula is C8H15BCl2N2O2 and its molecular weight is 252.93 g/mol. The purity is usually 95%.
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Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for [6-(Dimethylamino)-4-methylpyridin-3-yl]boronic acid;dihydrochloride involves the reaction of 4-methyl-3-(trifluoromethyl)pyridine with dimethylamine followed by the reaction of the resulting intermediate with boronic acid. The dihydrochloride salt is then formed by reacting the boronic acid intermediate with hydrochloric acid.
Starting Materials
4-methyl-3-(trifluoromethyl)pyridine, dimethylamine, boronic acid, hydrochloric acid
Reaction
Step 1: 4-methyl-3-(trifluoromethyl)pyridine is reacted with dimethylamine in the presence of a base such as potassium carbonate to form the intermediate [6-(dimethylamino)-4-methylpyridin-3-yl]amine., Step 2: The intermediate [6-(dimethylamino)-4-methylpyridin-3-yl]amine is then reacted with boronic acid in the presence of a palladium catalyst to form the boronic acid intermediate [6-(dimethylamino)-4-methylpyridin-3-yl]boronic acid., Step 3: The boronic acid intermediate is then reacted with hydrochloric acid to form the dihydrochloride salt of [6-(dimethylamino)-4-methylpyridin-3-yl]boronic acid.
properties
IUPAC Name |
[6-(dimethylamino)-4-methylpyridin-3-yl]boronic acid;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13BN2O2.2ClH/c1-6-4-8(11(2)3)10-5-7(6)9(12)13;;/h4-5,12-13H,1-3H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KJZMHXKWFNGQOS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CN=C(C=C1C)N(C)C)(O)O.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15BCl2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.93 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[6-(Dimethylamino)-4-methylpyridin-3-yl]boronic acid;dihydrochloride | |
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